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Compound of Interest
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Cat. No.: B12397035 Get Quote

Introduction
The La-related proteins (LaRPs) constitute a superfamily of highly conserved RNA-binding

proteins that play crucial roles in RNA metabolism, including processing, maturation, and

translation regulation.[1] These proteins are characterized by a conserved La-module, which is

responsible for RNA binding.[1] The Laavsdlnpnapr antibody is a critical tool for researchers

investigating the function and regulation of this specific member of the LaRP family. This

document provides detailed application notes and protocols for the use of the Laavsdlnpnapr
antibody in Western blotting applications.

Product Information
Product Name Laavsdlnpnapr Antibody

Target Protein Laavsdlnpnapr

Host Species Rabbit

Clonality Polyclonal

Isotype IgG

Applications Western Blot (WB)

Recommended Dilutions 1:500 - 1:2000 for Western Blot

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.
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Protein Function and Signaling Pathway
Laavsdlnpnapr, as a member of the La-related protein superfamily, is presumed to be involved

in the regulation of RNA metabolism.[1] The broader LaRP family modulates mRNA stability

and translation through interactions with the 3' UTR of mRNAs and the poly(A)-binding protein

(PABP).[1] For instance, LaRP4A, a vertebrate homolog, is known to play a role in the poly(A)

lengthening of mRNAs.[1] LaRP6 is involved in the biosynthesis of collagen by binding to a

specific stem-loop structure in the 5' UTR of collagen mRNAs.[1] The precise signaling

pathways involving Laavsdlnpnapr are still under investigation, but it is hypothesized to be a

key regulator in cellular processes governed by RNA stability and translation.

Below is a generalized diagram illustrating the potential role of Laavsdlnpnapr in post-

transcriptional regulation.
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Caption: Hypothetical role of Laavsdlnpnapr in mRNA translation and stability.

Quantitative Data Summary
The following table summarizes typical results obtained with the Laavsdlnpnapr antibody in

Western blot experiments across various cell lysates. The signal intensity is normalized to a

loading control (e.g., GAPDH or β-actin).
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Cell Lysate
Laavsdlnpnapr Expression

Level (Relative Units)

Recommended Loading

Amount (µg)

HeLa 1.00 ± 0.12 20-30

Jurkat 0.75 ± 0.09 20-30

HEK293T 1.25 ± 0.15 15-25

MCF-7 0.90 ± 0.10 20-30

Data are represented as mean ± standard deviation from three independent experiments.

Experimental Protocols
A. Sample Preparation (Cell Lysates)

Cell Lysis:

Wash cells with ice-cold 1X PBS and aspirate.[2]

Add 1X SDS sample buffer (e.g., 100 µl per well of a 6-well plate).[2]

Scrape cells and transfer the lysate to a microcentrifuge tube.[2]

Sonicate for 10-15 seconds to lyse cells and shear DNA.[2]

Protein Quantification:

Determine the protein concentration of each lysate using a standard protein assay (e.g.,

BCA assay).

Sample Preparation for Electrophoresis:

Take an aliquot of lysate containing the desired amount of protein (typically 10-50 µg per

lane).

Add an equal volume of 2X Laemmli buffer.

Boil the samples at 95-100°C for 5 minutes.[3][4]
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Centrifuge briefly to pellet any debris.

B. SDS-PAGE and Protein Transfer
Gel Electrophoresis:

Load 20 µl of the prepared samples onto an SDS-PAGE gel.[2]

Include a pre-stained protein ladder to monitor migration.

Run the gel according to the manufacturer's instructions until the dye front reaches the

bottom.

Protein Transfer:

Equilibrate the gel, membrane (PVDF or nitrocellulose), and filter papers in 1X transfer

buffer.

Assemble the transfer stack and perform the electrotransfer according to the

manufacturer's protocol.[3]

After transfer, you can briefly stain the membrane with Ponceau S to visualize protein

bands and confirm successful transfer.[3]

C. Immunoblotting
Blocking:

Wash the membrane briefly with 1X TBST.

Incubate the membrane in blocking buffer (5% w/v non-fat dry milk or BSA in 1X TBST) for

1 hour at room temperature with gentle agitation.[4]

Primary Antibody Incubation:

Dilute the Laavsdlnpnapr antibody to the recommended working concentration (e.g.,

1:1000) in blocking buffer.
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Incubate the membrane with the primary antibody solution overnight at 4°C with gentle

rocking.[2][3][4]

Washing:

Wash the membrane three times for 5-10 minutes each with 1X TBST.[4]

Secondary Antibody Incubation:

Dilute the appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) in

blocking buffer.

Incubate the membrane with the secondary antibody solution for 1 hour at room

temperature with gentle agitation.[3]

Final Washes:

Wash the membrane three times for 10 minutes each with 1X TBST.

D. Detection
Prepare the enhanced chemiluminescence (ECL) detection reagent according to the

manufacturer's instructions.[4]

Incubate the membrane with the ECL reagent for the recommended time.

Capture the chemiluminescent signal using an imaging system or X-ray film.[3][4]

Western Blot Workflow
The following diagram outlines the key steps in the Western blotting protocol.
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Caption: Overview of the Western blotting workflow.
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Troubleshooting
Problem Possible Cause Solution

No Signal Inactive antibody Use a fresh aliquot of antibody.

Insufficient protein load
Increase the amount of protein

loaded.

Inefficient transfer
Check transfer efficiency with

Ponceau S staining.

High Background Insufficient blocking
Increase blocking time or

change blocking agent.

Antibody concentration too

high
Optimize antibody dilution.

Insufficient washing
Increase the number and

duration of wash steps.

Non-specific Bands Antibody cross-reactivity
Use a more specific antibody

or perform affinity purification.

Protein degradation
Use protease inhibitors during

sample preparation.

For further assistance, please contact our technical support team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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